Cas no 7342-61-2 (Eicosyl(trimethyl)azanium Bromide)

• Product Name: Eicosyl(trimethyl)azanium Bromide
• CAS No: 7342-61-2
• Molecular Formula: C₂₃H₅₀N+^.Br-
• Molecular Weight: 420.5538
• CID: 1006206
• PubChem ID: 23767

Eicosyl(trimethyl)azanium Bromide Properties

Names and Identifiers

• icosyl(trimethyl)azanium bromide
• trimethylicosylammonium bromide
• AMMONIUM, EICOSYLTRIMETHYL-, BROMIDE
• icosyl(trimethyl)azanium;bromide
• 1-Eicosanaminium, N,N,N-trimethyl-, bromide
• 7342-61-2
• Eicanosyltrimethylammonium bromide
• N,N,N-Trimethylicosan-1-aminium bromide
• SCHEMBL8894468
• Eicosyl(trimethyl)azanium Bromide
• DTXSID70994144
• Eicosyltrimethylammonium bromide

• InChIKey： MIKQUZGJQABVKX-UHFFFAOYSA-M
• Inchi： InChI=1S/C23H50N.BrH/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24(2,3)4;/h5-23H2,1-4H3;1H/q+1;/p-1
• SMILES： CCCCCCCCCCCCCCCCCCCC[N+](C)(C)C.[Br-]

Computed Properties

• Exact Mass: 368.9214
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 19
• Monoisotopic Mass: 419.31266g/mol
• Heavy Atom Count: 25
• Complexity: 229
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts Tetraalkylammonium salts
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Tetraalkylammonium salts